Cas no 1226799-20-7 (2-ethyl-2H,3H-thieno3,4-b1,4dioxine)

• Product Name: 2-ethyl-2H,3H-thieno3,4-b1,4dioxine
• CAS No: 1226799-20-7
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• MDL: MFCD32878678
• CID: 4545150
• PubChem ID: 22486048
• Update Time: 2025-10-31

2-ethyl-2H,3H-thieno3,4-b1,4dioxine Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-b]-1,4-dioxin, 2-ethyl-2,3-dihydro-
• 2-ethyl-2H,3H-thieno3,4-b1,4dioxine
• 2-ethyl-2,3-dihydrothieno[3,4-b][1,4]dioxine
• 2-ethyl-2,3-dihydrothieno[3,4-b][1,4]dioxin
• 2-ethyl-2H,3H-thieno[3,4-b][1,4]dioxine
• 5-ethyl-2H,3H-thieno[3,4-b][1,4]dioxine

• MDL： MFCD32878678
• Inchi： 1S/C8H10O2S/c1-2-6-3-9-7-4-11-5-8(7)10-6/h4-6H,2-3H2,1H3
• InChI Key： USEHYZSWYYJCHO-UHFFFAOYSA-N
• SMILES： O1C(CC)COC2=CSC=C12

Computed Properties

• Exact Mass: 170.04015073g/mol
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-ethyl-2H,3H-thieno3,4-b1,4dioxine

Comprehensive Overview of 2-Ethyl-2H,3H-thieno[3,4-b][1,4]dioxine (CAS No. 1226799-20-7): Properties, Applications, and Innovations

The compound 2-Ethyl-2H,3H-thieno[3,4-b][1,4]dioxine (CAS No. 1226799-20-7) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in materials science and pharmaceuticals. With the increasing demand for advanced functional materials, researchers are actively exploring the properties of thienodioxine derivatives, making this compound a subject of intense study. Its molecular framework combines a thiophene ring fused with a 1,4-dioxine moiety, offering a versatile platform for chemical modifications and applications.

One of the most intriguing aspects of 2-Ethyl-2H,3H-thieno[3,4-b][1,4]dioxine is its potential role in organic electronics. As the world shifts toward sustainable technologies, organic semiconductors have become a hot topic in scientific and industrial communities. This compound's conjugated system and electron-rich structure make it a promising candidate for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and flexible electronics. Recent studies have highlighted its ability to enhance charge transport properties, which is critical for improving the efficiency of next-generation devices.

In addition to its electronic applications, CAS No. 1226799-20-7 has also been investigated for its potential in pharmaceutical research. The thienodioxine scaffold is known to exhibit bioactive properties, and researchers are exploring its derivatives for their antimicrobial, anti-inflammatory, and anticancer activities. With the rise of drug-resistant pathogens and the need for novel therapeutic agents, this compound's structural versatility offers a valuable starting point for drug discovery programs. Its ethyl substituent further provides opportunities for fine-tuning pharmacokinetic properties, such as solubility and bioavailability.

The synthesis of 2-Ethyl-2H,3H-thieno[3,4-b][1,4]dioxine typically involves multi-step organic reactions, including cyclization and functional group transformations. Advances in green chemistry have also influenced its production, with researchers seeking more sustainable and efficient synthetic routes. Catalytic methods and solvent-free reactions are among the innovative approaches being explored to reduce environmental impact while maintaining high yields and purity. These developments align with the growing emphasis on sustainable chemical processes in both academia and industry.

From an analytical perspective, characterizing CAS No. 1226799-20-7 requires advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure, purity, and stability, which are essential for ensuring its suitability in various applications. The compound's stability under different conditions, including temperature and pH, is also a critical factor for its practical use, particularly in long-term device performance or drug formulations.

As the scientific community continues to explore the potential of thieno[3,4-b][1,4]dioxine derivatives, questions frequently arise about their scalability and commercial viability. Industry stakeholders are particularly interested in cost-effective production methods and the compound's compatibility with existing manufacturing processes. Additionally, the integration of artificial intelligence (AI) in material discovery has opened new avenues for predicting the properties and applications of such compounds, further accelerating research and development efforts.

In conclusion, 2-Ethyl-2H,3H-thieno[3,4-b][1,4]dioxine (CAS No. 1226799-20-7) represents a fascinating intersection of chemistry, materials science, and pharmaceuticals. Its unique structure and versatile applications make it a compelling subject for ongoing research, particularly in the context of sustainable technologies and advanced healthcare solutions. As innovations in synthesis and characterization continue to emerge, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.